Cas no 441291-45-8 (4-(azepane-1-sulfonyl)-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 441291-45-8
• MF: C₂₂H₂₅N₃O₄S₂
• MW: 459.581602811813
• CID: 6270465
• PubChem ID: 4448930
• Update Time: 2025-10-31

4-(azepane-1-sulfonyl)-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• SR-01000446084
• 4-(azepan-1-ylsulfonyl)-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024600941
• SR-01000446084-1
• 4-(azepane-1-sulfonyl)-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS001767283
• F0834-0981
• Oprea1_420283
• (E)-4-(azepan-1-ylsulfonyl)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-(AZEPANE-1-SULFONYL)-N-[(2Z)-4-METHOXY-3-METHYL-2,3-DIHYDRO-1,3-BENZOTHIAZOL-2-YLIDENE]BENZAMIDE
• 441291-45-8

• Inchi： 1S/C22H25N3O4S2/c1-24-20-18(29-2)8-7-9-19(20)30-22(24)23-21(26)16-10-12-17(13-11-16)31(27,28)25-14-5-3-4-6-15-25/h7-13H,3-6,14-15H2,1-2H3/b23-22-
• InChI Key： CCONZRGQFZFTLE-FCQUAONHSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3C(=CC=CC=3S/2)OC)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 459.12864863g/mol
• Monoisotopic Mass: 459.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų